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Compound of Interest

Compound Name: Mercuric nitrate

Cat. No.: B155521

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercuric nitrate, a highly toxic
inorganic compound with historical and contemporary applications in various scientific fields.
This document details its chemical identifiers, physical and chemical properties, experimental
protocols for its synthesis and use, and its impact on biological signaling pathways.

Chemical Identifiers and Physical Properties

Mercuric nitrate, with the chemical formula Hg(NOs)z, is a white crystalline solid. It is soluble
in water and nitric acid. The compound exists in anhydrous and various hydrated forms, each
with distinct identifiers. It is crucial to distinguish between mercuric nitrate, where mercury is
in the +2 oxidation state, and mercurous nitrate, which contains the dimeric cation Hg22*.

Table 1: Chemical Identifiers for Mercuric Nitrate and its Hydrates
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Identifi Anhydrous Mercuric Nitrate Mercuric Nitrate
entifier
Mercuric Nitrate Monohydrate Dihydrate
7783-34-8[1][3][4]1[5]
CAS Number 10045-94-0[1][2] 6] 22852-67-1[7]
PubChem CID 24864[8] 3084029[9] 91886652[7]
233-152-3[1][3][5][6]
EC Number & 233-152-3[3][5][6]
1625[1][8][10][11][12
UN Number CHENAON 2] 1625
[13]
Molecular Formula HgN206[2][8] H2HgN207[9] H4HgN20s

Table 2: Physical and Chemical Properties of Mercuric Nitrate

Property Value
) 324.60 g/mol (anhydrous)[2][8], 342.62 g/mol

Molecular Weight

(monohydrate)[3][5][6]

Colorless crystals or white hygroscopic
Appearance

powder[1][10][14]
Melting Point 79 °C (monohydrate)[1][6][14]

- Soluble in water, nitric acid, acetone, and

Solubility _ _

ammonia. Insoluble in ethanol.[1]
Density 4.3 g/cm3 (monohydrate)[1]

Experimental Protocols
Synthesis of Mercuric Nitrate

Mercuric nitrate can be synthesized by reacting elemental mercury with concentrated nitric
acid. The reaction is typically heated to increase the rate of reaction.

Methodology:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.quora.com/How-do-I-prepare-a-stock-solution-from-mercuric-nitrate
https://chemetrics.b-cdn.net/uploads/2022/01/chloride_mercuricnitrate.pdf
https://www.quora.com/How-do-I-prepare-a-stock-solution-from-mercuric-nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-nitrate
https://patents.google.com/patent/US2366683A/en
https://www.youtube.com/watch?v=wo8pQlfRkhE
https://academic.oup.com/labmed/article-pdf/33/8/614/24958390/labmed33-0614.pdf
https://prepchem.com/synthesis-of-mercurous-nitrate/
https://pubmed.ncbi.nlm.nih.gov/12175822/
https://www.sciencemadness.org/smwiki/index.php/Mercury(II)_nitrate
https://prepchem.com/synthesis-of-mercurous-nitrate/
https://www.quora.com/How-do-I-prepare-a-stock-solution-from-mercuric-nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-nitrate
https://www.youtube.com/watch?v=wo8pQlfRkhE
https://academic.oup.com/labmed/article-pdf/33/8/614/24958390/labmed33-0614.pdf
https://pubmed.ncbi.nlm.nih.gov/12175822/
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-nitrate
https://www.youtube.com/watch?v=wo8pQlfRkhE
https://academic.oup.com/labmed/article-pdf/33/8/614/24958390/labmed33-0614.pdf
https://www.quora.com/How-do-I-prepare-a-stock-solution-from-mercuric-nitrate
https://pubmed.ncbi.nlm.nih.gov/12175822/
https://www.toxno.com.au/toxins/substance_id_6841.html
https://www.uww.edu/riskmanagement/msds/data/mercury-ii-nitrate_genium_publishing_corporation_aldrich_chemical_co._1.86.pdf
https://www.semanticscholar.org/paper/The-influence-of-methylmercury-on-the-nitric-oxide-Kuo/3f93851ea3af50dbcebca740021d96630cd0f99f
https://pubmed.ncbi.nlm.nih.gov/35952450/
https://chemetrics.b-cdn.net/uploads/2022/01/chloride_mercuricnitrate.pdf
https://pubmed.ncbi.nlm.nih.gov/12175822/
https://www.sciencemadness.org/smwiki/index.php/Mercury(II)_nitrate
https://www.benchchem.com/product/b155521?utm_src=pdf-body
https://chemetrics.b-cdn.net/uploads/2022/01/chloride_mercuricnitrate.pdf
https://pubmed.ncbi.nlm.nih.gov/12175822/
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-nitrate
https://www.youtube.com/watch?v=wo8pQlfRkhE
https://academic.oup.com/labmed/article-pdf/33/8/614/24958390/labmed33-0614.pdf
https://www.quora.com/How-do-I-prepare-a-stock-solution-from-mercuric-nitrate
https://www.toxno.com.au/toxins/substance_id_6841.html
https://www.researchgate.net/publication/280296958_The_Toxicology_of_Mercury
https://www.quora.com/How-do-I-prepare-a-stock-solution-from-mercuric-nitrate
https://academic.oup.com/labmed/article-pdf/33/8/614/24958390/labmed33-0614.pdf
https://www.researchgate.net/publication/280296958_The_Toxicology_of_Mercury
https://www.quora.com/How-do-I-prepare-a-stock-solution-from-mercuric-nitrate
https://www.quora.com/How-do-I-prepare-a-stock-solution-from-mercuric-nitrate
https://www.benchchem.com/product/b155521?utm_src=pdf-body
https://www.benchchem.com/product/b155521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Place a known quantity of elemental mercury in a suitable reaction vessel.

¢ Under a fume hood and with appropriate personal protective equipment, add concentrated
nitric acid to the mercury.

o Gently heat the mixture. The reaction will produce nitrogen dioxide gas, which is toxic and
must be properly vented. The reaction is complete when the mercury has completely
dissolved. Reaction: Hg + 4 HNOs — Hg(NOs)2 + 2 NOz + 2 H20

» To obtain the solid product, the resulting solution is carefully heated to evaporate the solvent.
Overheating should be avoided as it can lead to decomposition of the mercuric nitrate.

Preparation of a Standard 0.1 M Mercuric Nitrate
Solution

Standardized solutions of mercuric nitrate are often used in titrimetric analysis, for instance, in
the determination of chloride ions.

Methodology:

o Calculation: Determine the mass of mercuric nitrate monohydrate needed. For a 0.1 M
solution in 1 liter, 34.26 g is required (0.1 mol x 342.62 g/mol ).

o Dissolution: Accurately weigh 32.46 g of mercuric nitrate and transfer it to a 1-liter
volumetric flask.[15] Add a mixture of 5 ml of nitric acid and 500 ml of deionized water and
swirl to dissolve the solid.[15]

¢ Dilution: Once dissolved, dilute the solution to the 1-liter mark with deionized water.

o Standardization: The resulting solution should be standardized against a primary standard,
such as a known concentration of sodium chloride, using an appropriate indicator like
diphenylcarbazone.

Mercurimetric Titration of Chloride

This method is used to determine the concentration of chloride ions in a sample.

Methodology:
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o Sample Preparation: Pipette a known volume of the chloride-containing sample into an
Erlenmeyer flask.

e pH Adjustment: Add a few drops of bromophenol blue indicator. Adjust the pH to between 3.0
and 3.6 by adding dilute nitric acid or sodium hydroxide solution dropwise.

 Titration: Add a diphenylcarbazone indicator. Titrate the sample with a standardized
mercuric nitrate solution. The endpoint is indicated by the formation of a blue-violet
complex.[16] Reaction: Hg2* + 2Cl- — HgCl2

Biological Interactions and Signaling Pathways

Mercury compounds are well-known for their toxicity. Inorganic mercury, such as that from
mercuric nitrate, exerts its toxic effects by binding to sulthydryl groups in proteins, leading to
enzyme inhibition and protein precipitation.[6]

Recent research has elucidated the impact of mercury on specific cellular signaling pathways.
In murine macrophages, mercury has been shown to differentially modulate the NF-kB and p38
MAPK signaling pathways.[8]

e Inhibition of NF-kB Pathway: Mercury inhibits the lipopolysaccharide (LPS)-induced nuclear
translocation of NF-kB. This leads to a decrease in the production of nitric oxide (NO) by
suppressing the expression of inducible nitric oxide synthase (iNOS).[8]

o Activation of p38 MAPK Pathway: In contrast, mercury activates the p38 mitogen-activated
protein kinase (MAPK) pathway. This activation leads to an increased expression of
proinflammatory cytokines such as tumor necrosis factor-alpha (TNF-a) and interleukin-6 (IL-
6).[8]

This dual effect highlights a complex immunomodulatory role of mercury, where it can suppress
certain inflammatory responses while amplifying others.

Visualizing the Impact of Mercury on Macrophage
Signaling

The following diagrams, generated using the DOT language, illustrate the logical relationships
in the signaling pathways affected by mercury in macrophages.
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Caption: Mercury's differential modulation of macrophage signaling pathways.

This diagram illustrates how mercuric ions inhibit the LPS-induced NF-kB pathway, leading to
decreased nitric oxide production, while simultaneously activating the p38 MAPK pathway,
resulting in increased proinflammatory cytokine expression.

Safety and Handling

Mercuric nitrate is a highly toxic and corrosive substance. It is fatal if swallowed, inhaled, or in
contact with skin.[8] It is also a strong oxidizer and can intensify fires.[8] Proper personal
protective equipment, including gloves, goggles, and respiratory protection, must be worn when
handling this compound. All work should be conducted in a well-ventilated fume hood. In case
of exposure, immediate medical attention is required.

Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute professional medical or safety advice. Always consult the relevant Safety
Data Sheet (SDS) and follow all institutional safety protocols when handling mercuric nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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